cis-3'-Hydroxy Cotinine

Specification

• CAS No.: 37096-14-3
• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• IUPAC Name: (3S,5S)-3-hydroxy-1-methyl-5-pyridin-3-ylpyrrolidin-2-one
• Standard InChI: InChI=1S/C10H12N2O2/c1-12-8(5-9(13)10(12)14)7-3-2-4-11-6-7/h2-4,6,8-9,13H,5H2,1H3/t8-,9-/m0/s1
• Standard InChI Key: XOKCJXZZNAUIQN-IUCAKERBSA-N
• Isomeric SMILES: CN1[C@@H](C[C@@H](C1=O)O)C2=CN=CC=C2
• SMILES: CN1C(CC(C1=O)O)C2=CN=CC=C2
• Canonical SMILES: CN1C(CC(C1=O)O)C2=CN=CC=C2

Introduction

Overview of cis-3'-Hydroxy Cotinine

cis-3'-Hydroxy Cotinine is a significant metabolite of nicotine, primarily formed through the metabolic processes in the human body. It is a derivative of cotinine, which is itself a primary metabolite of nicotine. This compound plays a crucial role in the study of nicotine metabolism and its effects on the human body, particularly concerning smoking and tobacco use. The chemical structure of cis-3'-Hydroxy Cotinine is characterized by its hydroxyl group attached to the third carbon atom in the cis configuration, which influences its biological activity and pharmacokinetics.

Metabolism and Synthesis

2.1 Metabolic Pathway

Cis-3'-Hydroxy Cotinine is produced from cotinine through the action of cytochrome P450 enzymes, particularly CYP2A6. This metabolic conversion is essential for understanding how nicotine is processed in the body and the implications for tobacco exposure assessments.

2.2 Synthesis Methods

The synthesis of cis-3'-Hydroxy Cotinine typically involves hydroxylation reactions. Common methods include:

• Oxidation Reactions: Utilizing oxidizing agents such as hydrogen peroxide or potassium permanganate.

• Biological Synthesis: Using cytochrome P450 enzymes under controlled conditions to ensure specificity and yield.

Pharmacokinetics

Cis-3'-Hydroxy Cotinine exhibits distinct pharmacokinetic properties that are essential for interpreting tobacco exposure data:

Parameter	Value
Half-life (plasma)	Approximately 6 hours
Elimination Rate (urine)	Similar to plasma half-life
Urinary Excretion	63% as unchanged drug

These parameters indicate how the compound behaves in biological systems, influencing its utility as a biomarker for tobacco exposure.

Biological Activity and Health Implications

Cis-3'-Hydroxy Cotinine does not exhibit nicotine-like cardiovascular effects, suggesting it operates through different mechanisms compared to nicotine itself. Research indicates that it may have potential anxiolytic effects, as evidenced by studies showing significant decreases in tension and fatigue post-infusion in controlled trials.

Biomarker for Tobacco Exposure

Cis-3'-Hydroxy Cotinine serves as a non-invasive biomarker for assessing tobacco exposure through urine analysis. Its presence can indicate nicotine intake levels and help evaluate health impacts on populations exposed to tobacco smoke.

Research Findings

Recent studies have focused on various aspects of cis-3'-Hydroxy Cotinine, including its role in pharmacogenetics and toxicological assessments:

Case Studies

• Child Tobacco Exposure Study: Investigated the levels of cis-3'-Hydroxy Cotinine in children exposed to secondhand smoke, revealing significant correlations with health outcomes.

• Pharmacogenetics Research: Explored genetic variability affecting CYP2A6 activity among smokers, indicating implications for personalized smoking cessation therapies.

Comparative Analysis of Metabolite Levels

The following table summarizes findings from studies assessing metabolite levels in smokers:

Metabolite	Mean Plasma Level (ng/mL)	Ratio to Cotinine
Nicotine	50.180	1.00
Cotinine	19.588	0.39
cis-3'-Hydroxy Cotinine	7.544	0.38

This data illustrates how cis-3'-Hydroxy Cotinine compares with other metabolites, providing insight into its relevance in nicotine metabolism.